2-Difluoromethyl-(trifluoromethylthio)benzene, 97%

• IUPAC Name: 1-(difluoromethyl)-2-(trifluoromethylsulfanyl)benzene
• InChI: InChI=1S/C8H5F5S/c9-7(10)5-3-1-2-4-6(5)14-8(11,12)13/h1-4,7H
• InChI Key: DGEJQSVTMXVJSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)F)SC(F)(F)F
• Molecular Formula: C8H5F5S
• Molecular Weight: 228.18 g/mol

Description

2-Difluoromethyl-(trifluoromethylthio)benzene, also known as 2-DFMTB, is a chemical compound with a molecular formula of C7H3F5S. It is a colorless, volatile liquid with a sweet, pungent odor. It is highly flammable and has a boiling point of 107°C. 2-DFMTB is used in a variety of laboratory experiments and is a key component in the synthesis of pharmaceuticals, agrochemicals, and other chemicals.

Scientific Research Applications

2-Difluoromethyl-(trifluoromethylthio)benzene, 97% is widely used in scientific research and is a key component in the synthesis of pharmaceuticals, agrochemicals, and other chemicals. It is also used in the synthesis of a variety of other compounds, including dyes, surfactants, and catalysts. Additionally, 2-Difluoromethyl-(trifluoromethylthio)benzene, 97% is used in the synthesis of polymers and other materials.

Mechanism of Action

The mechanism of action of 2-Difluoromethyl-(trifluoromethylthio)benzene, 97% is not well understood. However, it is believed that the compound is able to interact with certain proteins, enzymes, and other molecules in the body, affecting their function and activity. This can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
2-Difluoromethyl-(trifluoromethylthio)benzene, 97% has been shown to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been found to have an effect on the central nervous system, including sedative, hypnotic, and anxiolytic effects. Additionally, 2-Difluoromethyl-(trifluoromethylthio)benzene, 97% has been found to have an effect on the cardiovascular system, including reducing blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

2-Difluoromethyl-(trifluoromethylthio)benzene, 97% has several advantages for lab experiments. It is relatively inexpensive and easy to obtain. Additionally, it is highly volatile, which makes it easy to work with in the lab. However, 2-Difluoromethyl-(trifluoromethylthio)benzene, 97% is highly flammable and is toxic if inhaled or ingested, so it should be handled with care.

Future Directions

There are a variety of potential future directions for research into 2-Difluoromethyl-(trifluoromethylthio)benzene, 97%. These include further investigation into the biochemical and physiological effects of the compound, as well as its potential applications in pharmaceuticals, agrochemicals, and other chemicals. Additionally, further research into the synthesis and mechanism of action of 2-Difluoromethyl-(trifluoromethylthio)benzene, 97% could lead to new and improved methods of synthesis and applications. Finally, further research into the toxicity of 2-Difluoromethyl-(trifluoromethylthio)benzene, 97% could lead to improved safety protocols for working with the compound in the lab.

Synthesis Methods

2-Difluoromethyl-(trifluoromethylthio)benzene, 97% can be synthesized by the reaction of trifluoromethylthiol and 2-difluoromethylbenzene in a two-step process. In the first step, trifluoromethylthiol is reacted with 2-difluoromethylbenzene in the presence of a catalyst, such as pyridine, to form an intermediate compound. In the second step, the intermediate compound is reacted with a base, such as sodium hydroxide, to produce 2-Difluoromethyl-(trifluoromethylthio)benzene, 97%.